Cas no 1216645-88-3 (N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide hydrochloride)

• Product Name: N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide hydrochloride
• CAS No: 1216645-88-3
• MF: C₂₀H₂₃ClFN₃OS
• MW: 407.932525873184
• CID: 5507392
• Update Time: 2025-10-31

N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide:hydrochloride
• N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide hydrochloride

• Inchi： 1S/C20H22FN3OS.ClH/c1-14-5-7-15(8-6-14)19(25)24(12-4-11-23(2)3)20-22-17-10-9-16(21)13-18(17)26-20;/h5-10,13H,4,11-12H2,1-3H3;1H
• InChI Key： YVKAQPMSPJDPAD-UHFFFAOYSA-N
• SMILES： C(N(CCCN(C)C)C1=NC2=CC=C(F)C=C2S1)(=O)C1=CC=C(C)C=C1.[H]Cl

Additional information on N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide hydrochloride

Professional Introduction to N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide hydrochloride (CAS No. 1216645-88-3)

N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide hydrochloride, identified by the CAS number 1216645-88-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide hydrochloride is characterized by the presence of several key functional groups that contribute to its unique chemical and biological properties. The dimethylamino side chain attached to the propyl group enhances the compound's solubility and interacts favorably with biological targets, while the fluoro-substituted benzothiazole moiety introduces electronic and steric effects that modulate its binding affinity and selectivity.

In recent years, there has been a growing interest in the development of novel benzamide derivatives as potential drugs due to their demonstrated efficacy in various pharmacological contexts. The incorporation of a fluoro-1,3-benzothiazol-2-yl group into the benzamide scaffold has been particularly noteworthy, as fluorine atoms are known to improve metabolic stability and bioavailability. This modification has led to the discovery of several compounds with enhanced pharmacokinetic profiles and improved therapeutic potential.

N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide hydrochloride, as a representative of this class of compounds, has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in inflammation, pain, and neurodegenerative diseases. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in both in vitro and in vivo experimental settings.

The synthesis of N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide hydrochloride, while complex, follows established organic chemistry principles. The key steps involve the condensation of appropriate precursors under controlled conditions to form the benzamide core structure. Subsequent functionalization with the group and the < strong fluoro-benzothiazole strong > moiety ensures the desired molecular architecture. The final step involves converting the free base into its hydrochloride salt to improve stability and handling properties.

Ongoing research in this area is focused on optimizing the synthetic routes to improve yield and purity while minimizing side reactions. Additionally, computational modeling techniques are being employed to predict and validate the binding interactions of N-[< strong > 3 - ( dimethylamino ) propyl ] - N - ( 6 - fluoro - 1 , 3 - benzothiazol - 2 - yl ) - 4 - methylbenzamide hydrochloride with biological targets. These efforts aim to accelerate the discovery of novel derivatives with enhanced pharmacological properties.

The potential therapeutic applications of N-[< strong > 3 - ( dimethylamino ) propyl ] - N - ( 6 - fluoro - 1 , 3 - benzothiazol - 2 - yl ) - 4 - methylbenzamide hydrochloride are broad and multifaceted. Given its structural features, this compound may serve as a lead molecule for developing treatments against conditions such as chronic pain syndromes, inflammatory diseases, and neurodegenerative disorders. Furthermore, its unique chemical properties make it a valuable tool for mechanistic studies aimed at understanding disease pathogenesis and identifying new drug targets.

In conclusion, N-[< strong > 3 - ( dimethylamino ) propyl ] - N - ( 6 - fluoro - 1 , 3 - benzothiazol - 2 - yl ) - 4 - methylbenzamide hydrochloride represents a significant advancement in pharmaceutical research. Its well-defined molecular structure, combined with promising preclinical data, positions it as a promising candidate for further development into a therapeutic agent. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is poised to make substantial contributions to the field of medicinal chemistry.